molecular formula C19H23BrN2O4S B5739443 N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide

N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide

Cat. No. B5739443
M. Wt: 455.4 g/mol
InChI Key: UQPMRWSWBOLWRC-FYJGNVAPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide, also known as BDEBSH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a bioactive molecule. BDEBSH belongs to the class of sulfonohydrazide derivatives, which have been extensively studied for their biological properties.

Mechanism of Action

The mechanism of action of N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. Studies have shown that N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide can inhibit the activity of enzymes such as tyrosinase, acetylcholinesterase, and xanthine oxidase. It has also been shown to modulate the expression of various genes and proteins involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to induce apoptosis and cell cycle arrest in cancer cells, which suggests its potential as an anticancer agent. It has also been shown to exhibit antimicrobial activity against various bacterial and fungal strains, which suggests its potential as an antimicrobial agent. In addition, N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide has been shown to exhibit antioxidant activity, which suggests its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its purity can be confirmed through various analytical techniques. It also exhibits a wide range of biological activities, which makes it a versatile molecule for studying various biological processes. However, N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide also has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. In addition, its bioavailability and toxicity in vivo are not well characterized, which limits its potential as a therapeutic agent.

Future Directions

There are several future directions for the study of N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide. One direction is to further elucidate its mechanism of action, which will provide insight into its potential as a therapeutic agent. Another direction is to study its bioavailability and toxicity in vivo, which will provide information on its pharmacokinetics and safety. Additionally, N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide can be modified to improve its biological properties, such as its potency and selectivity. Finally, N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide can be used as a lead compound for the development of new drugs and therapeutic agents.

Synthesis Methods

The synthesis of N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide involves the reaction of 3-bromo-4,5-diethoxybenzaldehyde with 4-ethylbenzenesulfonylhydrazide in the presence of a catalyst. The resulting product is a yellow crystalline solid, which can be purified through recrystallization. The purity of the synthesized compound can be confirmed through various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide has been studied for its potential as a bioactive molecule in various scientific research fields such as medicinal chemistry, pharmacology, and biochemistry. Its unique chemical structure and biological properties make it a promising candidate for the development of new drugs and therapeutic agents. N'-(3-bromo-4,5-diethoxybenzylidene)-4-ethylbenzenesulfonohydrazide has been shown to exhibit antitumor, antimicrobial, and antioxidant activities, which have been attributed to its ability to interact with various biological targets.

properties

IUPAC Name

N-[(E)-(3-bromo-4,5-diethoxyphenyl)methylideneamino]-4-ethylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23BrN2O4S/c1-4-14-7-9-16(10-8-14)27(23,24)22-21-13-15-11-17(20)19(26-6-3)18(12-15)25-5-2/h7-13,22H,4-6H2,1-3H3/b21-13+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQPMRWSWBOLWRC-FYJGNVAPSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC(=C(C(=C2)Br)OCC)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC(=C(C(=C2)Br)OCC)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23BrN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

455.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-[(E)-(3-bromo-4,5-diethoxyphenyl)methylidene]-4-ethylbenzenesulfonohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.